Cas no 1804872-76-1 (3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone)

3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone is a fluorinated aromatic ketone derivative with significant utility in synthetic organic chemistry. Its key structural features include two trifluoromethyl groups and a bromine substituent on the acetophenone backbone, enhancing its reactivity and versatility as an intermediate. The presence of electron-withdrawing trifluoromethyl groups improves electrophilic character, facilitating nucleophilic substitution and cross-coupling reactions. The bromine moiety further enables functionalization via metal-catalyzed transformations, such as Suzuki or Heck couplings. This compound is particularly valuable in pharmaceutical and agrochemical research, where fluorinated aromatic scaffolds are sought after for their metabolic stability and lipophilicity. Its well-defined reactivity profile makes it a reliable building block for complex molecule synthesis.
3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone structure
1804872-76-1 structure
Product Name:3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone
CAS No:1804872-76-1
MF:C10H5BrF6O
MW:335.040523290634
CID:4976630
Update Time:2025-10-23

3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone Chemical and Physical Properties

Names and Identifiers

    • 3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone
    • Inchi： 1S/C10H5BrF6O/c1-4(18)5-2-6(9(12,13)14)8(7(11)3-5)10(15,16)17/h2-3H,1H3
    • InChI Key： BBKIVZLMSZGMHY-UHFFFAOYSA-N
    • SMILES： BrC1=CC(C(C)=O)=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

  • Exact Mass: 333.94280 g/mol
  • Monoisotopic Mass: 333.94280 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 335.04
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1

3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013017608-1g
3',4'-Bis(trifluoromethyl)-5'-bromoacetophenone
 1804872-76-1 97%
1g
 1,445.30 USD 2021-06-25

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